Cas no 892395-41-4 (Amido Methyl Meloxicam (Meloxicam Impurity))

• Product Name: Amido Methyl Meloxicam (Meloxicam Impurity)
• CAS No: 892395-41-4
• MF: C₁₅H₁₅N₃O₄S₂
• MW: 365.427300691605
• CID: 714489
• PubChem ID: 54677942
• Update Time: 2025-09-26

Amido Methyl Meloxicam (Meloxicam Impurity) Chemical and Physical Properties

Names and Identifiers

• 2H-1,2-Benzothiazine-3-carboxamide,4-hydroxy-N,2-dimethyl-N-(5-methyl-2-thiazolyl)-, 1,1-dioxide
• Amido Methyl Meloxicam (Meloxicam Impurity)
• 2H-1,2-Benzothiazine-3-carboxamide,4-hydroxy-N,2-dimethyl-N-(5-methyl-2-thiazolyl)-, 1,1-dioxi...
• 4-hydroxy-N,2-dimethyl-N-(5-methyl-1,3-thiazol-2-yl)-1,1-dioxo-1λ⁶,2-benzothiazine-3-carboxamide
• Amido Methyl Meloxicam (Meloxicam Impurity)
• 4-Hydroxy-N,2-dimethyl-N-(5-methyl-2-thiazolyl)-2H-1,2-benzothiazine-3-carboxamide 1,1-Dioxide
• 4-Hydroxy-N,2-dimethyl-N-(5-methyl-2-thiazolyl)- 2H-1,2-benzothiazine-3-carboxamide 1,1-Dioxide
• Meloxicam Impurity
• N-Ethyl-4-hydroxy-2-methyl-N-(5-methyl-2-thiazolyl)-2H-1,2-benzothiazine-3-carboxamide 1,1-Dioxide
• Amido Methyl Meloxicam \n(Meloxicam Impurity)
• Meloxicam Impurity 13
• Meloxicam Impurity 1
• Amido methyl meloxicam
• 892395-41-4
• (Meloxicam Impurity)
• 4-hydroxy-N,2-dimethyl-N-(5-methyl-1,3-thiazol-2-yl)-1,1-dioxo-1lambda6,2-benzothiazine-3-carboxamide
• 4-HYDROXY-N,2-DIMETHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)-2H-1,2-BENZOTHIAZINE-3-CARBOXAMIDE 1,1-DIOXIDE
• DB-272551
• 4-Hydroxy-N,2-dimethyl-N-(5-methylthiazol-2-yl)-2H-benzo[e][1,2]thiazine-3-carboxamide 1,1-dioxide
• 4-Hydroxy-N,2-dimethyl-N-(5-methyl-1,3-thiazol-2-yl)-1,1-dioxo-1,2-dihydro-1lambda~6~,2-benzothiazine-3-carboxamide
• DTXSID50715637

• Inchi： 1S/C15H15N3O4S2/c1-9-8-16-15(23-9)17(2)14(20)12-13(19)10-6-4-5-7-11(10)24(21,22)18(12)3/h4-8,19H,1-3H3
• InChI Key： GEXSYKOSERXHIX-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2C(O)=C(C(N(C)C2=NC=C(C)S2)=O)N1C

Computed Properties

• Exact Mass: 379.06600
• Monoisotopic Mass: 365.05039832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 544.1±60.0 °C at 760 mmHg
• Flash Point: 282.8±32.9 °C
• Refractive Index: 1.695
• Solubility: DMSO（轻微、加热）、甲醇（非常轻微、加热）
• PSA: 127.43000
• LogP: 3.38400
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• pka: 4.50±1.00(Predicted)

Amido Methyl Meloxicam (Meloxicam Impurity) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines